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Compound of Interest

Compound Name: 1-Hexadecanol-d4

Cat. No.: B12297716 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This document provides comprehensive guidance

on the personal protective equipment (PPE), operational procedures, and disposal of 1-
Hexadecanol-d4, ensuring laboratory safety and procedural integrity. While a specific Safety

Data Sheet (SDS) for 1-Hexadecanol-d4 is not readily available, the following information is

based on the well-documented properties of its non-deuterated analog, 1-Hexadecanol, and

general guidelines for handling deuterated compounds.

Disclaimer: The safety profile of 1-Hexadecanol-d4 is expected to be very similar to that of 1-

Hexadecanol. However, it is always best practice to consult the supplier-specific SDS for any

compound.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Hexadecanol, which is

anticipated to be comparable to 1-Hexadecanol-d4.
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Property Value

Chemical Formula C₁₆H₃₀D₄O

Molecular Weight 246.49 g/mol

Appearance White solid, waxy flakes, or crystals[1][2]

Melting Point 48-50 °C[1][2]

Boiling Point 179-181 °C at 10 mmHg[2]

Solubility
Insoluble in water; Soluble in alcohol, ether, and

chloroform[1]

Vapor Pressure <0.01 mmHg at 43 °C[3]

Density 0.818 g/mL at 25 °C[2]

Flash Point >157 °C[4]

Autoignition Temperature 483 °F (250.5 °C)[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps will minimize risks and ensure the integrity of the

compound during handling.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust or vapors.[5][6]

Ensure that an eyewash station and safety shower are readily accessible.[6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

dust particles and potential splashes.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.nbinno.com/article/emulsifiers/role-fatty-alcohols-deep-dive-1-hexadecanol-properties-xu
https://www.atamanchemicals.com/1-hexadecanol_u32781/
https://www.nbinno.com/article/emulsifiers/role-fatty-alcohols-deep-dive-1-hexadecanol-properties-xu
https://www.atamanchemicals.com/1-hexadecanol_u32781/
https://www.atamanchemicals.com/1-hexadecanol_u32781/
https://www.nbinno.com/article/emulsifiers/role-fatty-alcohols-deep-dive-1-hexadecanol-properties-xu
https://www.sigmaaldrich.com/US/en/product/aldrich/h6800
https://www.atamanchemicals.com/1-hexadecanol_u32781/
https://www.fishersci.com/store/msds?partNumber=AC120480010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/h6800
https://pim-resources.coleparmer.com/sds/96648.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/1-Hexadecanol%20%7BCetyl%20alcohol%7D%20cas36653-82-4%20SDS.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/1-Hexadecanol%20%7BCetyl%20alcohol%7D%20cas36653-82-4%20SDS.pdf
https://pim-resources.coleparmer.com/sds/96648.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12297716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection:

Wear nitrile or other chemically resistant gloves.[5] Inspect gloves for any tears or

punctures before use.

A lab coat or other protective clothing should be worn to prevent skin contact.[5]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a respirator with a particulate filter is recommended.[3]

3. Handling:

Avoid all personal contact, including inhalation of dust.[7]

Use dry, clean spatulas and glassware to handle the solid compound.

As deuterated compounds can be hygroscopic, minimize exposure to atmospheric moisture

by working quickly and sealing containers promptly.[8]

Store in a tightly sealed container to prevent contamination and degradation.[9]

4. Storage:

Store 1-Hexadecanol-d4 in a cool, dry, and well-ventilated area.

Keep the container tightly closed and protect it from light.[9]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[7]

Disposal Plan
Proper disposal of 1-Hexadecanol-d4 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:
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Collect all waste containing 1-Hexadecanol-d4 in a dedicated, clearly labeled, and sealed

container.

Do not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.[10]

2. Disposal Method:

Dispose of the chemical waste through a licensed and certified hazardous waste disposal

company.[10]

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[7]

Do not dispose of down the drain or in the regular trash.[6]

3. Container Disposal:

Empty containers may retain product residue.

Triple rinse the container with a suitable solvent (e.g., ethanol or acetone).

The rinsate should be collected and disposed of as hazardous waste.

Once cleaned, the container can be disposed of according to institutional guidelines.

Experimental Workflow for Safe Handling of 1-
Hexadecanol-d4
The following diagram illustrates the logical flow of operations for the safe handling of 1-
Hexadecanol-d4, from preparation to disposal.
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Caption: Workflow for Safe Handling of 1-Hexadecanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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